Cas no 15402-36-5 (9H-Purin-6-aminium,N,N,N-trimethyl-)

• Product Name: 9H-Purin-6-aminium,N,N,N-trimethyl-
• CAS No: 15402-36-5
• MF: C₈H₁₂N₅
• MW: 178.214380264282
• CID: 153352
• PubChem ID: 5462821
• Update Time: 2025-04-19

9H-Purin-6-aminium,N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-aminium,N,N,N-trimethyl-
• trimethyl(7H-purin-6-yl)azanium
• TRIMETHYLPURIN-6-YL AMMONIUM CHLORIDE
• 1H-Purin-6-aminium,N,N,N-trimethyl- (9CI)
• 6-Trimethylammoniumadenine
• Ammonium, trimethylpurin-6-yl- (8CI)
• 13020-83-2 (Chloride)
• N,N,N-Trimethyl-1H-purin-6-aminium chloride
• trimethyl(9H-purin-6-yl)ammonium
• 15402-36-5
• NCIOpen2_001458
• 9H-PURIN-6-AMINIUM, N,N,N-TRIMETHYL-
• 1H-Purin-6-aminium, N,N,N-trimethyl-
• 6-PURINYLTRIMETHYLAMMONIUM CATION
• AMMONIUM, TRIMETHYLPURIN-6-YL-
• 4AZB9LNK3S
• N,N,N-TRIMETHYL-9H-PURIN-6-AMINIUM
• SCHEMBL8083818
• 6-PURINYLTRIMETHYLAMMONIUM
• UNII-4AZB9LNK3S
• DTXSID70165519
• 6-PURINYLTRIMETHYLAMMONIUM ION
• NSC 51095
• TRIMETHYL-(7H-PURIN-6-YL)AZANIUM

• Inchi： 1S/C8H12N5/c1-13(2,3)8-6-7(10-4-9-6)11-5-12-8/h4-5H,1-3H3,(H,9,10,11,12)/q+1
• InChI Key： GHICAOUDDJDPOX-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(C)C1C2=C(N=CN=1)N=CN2

Computed Properties

• Exact Mass: 213.078123
• Monoisotopic Mass: 213.078123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 0.5

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C